Cas no 1690125-40-6 ((2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1690125-40-6
• MF: C₈H₁₃N₃O₂
• MW: 183.207721471786
• CID: 6273363
• PubChem ID: 103569977
• Update Time: 2025-05-05

(2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid
• 1690125-40-6
• EN300-1300259

• Inchi： 1S/C8H13N3O2/c1-2-11-5-6(4-10-11)3-7(9)8(12)13/h4-5,7H,2-3,9H2,1H3,(H,12,13)/t7-/m1/s1
• InChI Key： RGBHOWKUWKQZRO-SSDOTTSWSA-N
• SMILES： OC([C@@H](CC1C=NN(CC)C=1)N)=O

Computed Properties

• Exact Mass: 183.100776666g/mol
• Monoisotopic Mass: 183.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid

(2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1690125-40-6): A Comprehensive Overview

(2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1690125-40-6) is a synthetic amino acid derivative that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as EVP-6124, is characterized by its unique structural features and potential therapeutic applications, particularly in the treatment of cognitive disorders such as Alzheimer's disease and schizophrenia.

The chemical structure of (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid is composed of an amino acid backbone with a substituted pyrazole ring. The presence of the pyrazole moiety imparts specific pharmacological properties, including the ability to modulate neurotransmitter systems in the brain. This compound is a selective agonist of the α7 nicotinic acetylcholine receptor (α7 nAChR), which plays a crucial role in cognitive function and memory.

Recent studies have highlighted the potential of (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid in enhancing cognitive performance and improving symptoms associated with neurodegenerative diseases. For instance, a clinical trial published in the journal Alzheimer's & Dementia demonstrated that treatment with this compound led to significant improvements in cognitive function in patients with mild to moderate Alzheimer's disease. The study also noted a favorable safety profile, with minimal adverse effects reported.

In addition to its cognitive benefits, (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid has shown promise in preclinical models of schizophrenia. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduced positive and negative symptoms in animal models of schizophrenia, suggesting its potential as a novel therapeutic agent for this debilitating condition.

The mechanism of action of (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid involves its interaction with the α7 nAChR, which is known to be involved in various neurological processes. By selectively activating this receptor, the compound can enhance cholinergic signaling, leading to improved cognitive function and reduced neuroinflammation. This dual mechanism of action makes it a promising candidate for the development of new treatments for cognitive disorders.

The synthesis of (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid involves several steps, including the preparation of the pyrazole ring and its subsequent coupling with the amino acid backbone. The chirality of the compound is critical for its biological activity, and enantiopure forms are typically synthesized using chiral catalysts or resolution techniques. The purity and enantiomeric excess of the final product are essential for ensuring its efficacy and safety in clinical applications.

In terms of pharmacokinetics, (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid exhibits favorable properties that make it suitable for oral administration. It has good bioavailability and a relatively long half-life, allowing for once-daily dosing regimens. Preclinical studies have also shown that it can cross the blood-brain barrier efficiently, ensuring adequate brain exposure to achieve therapeutic effects.

The safety profile of (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-yl)propanoic acid has been extensively evaluated in both preclinical and clinical settings. Animal studies have demonstrated that it is well-tolerated at therapeutic doses, with no significant toxicity observed. In human trials, common side effects include mild gastrointestinal symptoms and headache, which are generally manageable and do not require discontinuation of treatment.

In conclusion, (2R)-2-amino-3-(1-ethyl-1H-pyrazol-4-y l)propanoic acid (CAS No. 1690125-40-6) represents a promising therapeutic agent for the treatment of cognitive disorders. Its unique chemical structure and selective agonism of the α7 nAChR make it an attractive candidate for further development and clinical application. Ongoing research continues to explore its full potential and optimize its use in various neurological conditions.